Cas no 2228716-65-0 (Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate)

• Product Name: Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate
• CAS No: 2228716-65-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5791417
• PubChem ID: 165760924
• Update Time: 2025-10-20

Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1764384
• 2228716-65-0
• methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate
• Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate

• Inchi： 1S/C7H8N2O3/c1-12-7(11)6(10)5-2-3-8-4-9-5/h2-4,6,10H,1H3
• InChI Key： YEFWUSZPUGACNJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CN=CN=1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.3Ų

Additional information on Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate

Comprehensive Overview of Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate (CAS No. 2228716-65-0)

Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate (CAS No. 2228716-65-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrimidine ring, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure, combining a hydroxyacetate moiety with a pyrimidin-4-yl group, makes it a versatile intermediate for synthesizing bioactive molecules.

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From a structural perspective, the presence of both hydroxyl and ester functional groups in Methyl 2-hydroxy-2-(pyrimidin-4-yl)acetate enables diverse chemical modifications. This adaptability is particularly valuable in designing small-molecule inhibitors or ligands for biological targets. Researchers exploring "pyrimidine-based drug candidates" frequently encounter this compound due to its role in modulating pharmacokinetic properties.

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